Cas no 114684-95-6 (5H-Pyrrolo[3,2-d]pyrimidine,2-chloro-4-(1-piperidinyl)-)

• Product Name: 5H-Pyrrolo[3,2-d]pyrimidine,2-chloro-4-(1-piperidinyl)-
• CAS No: 114684-95-6
• MF: C₁₁H₁₃ClN₄
• MW: 236.70072054863
• CID: 228883
• PubChem ID: 5565983
• Update Time: 2025-04-19

5H-Pyrrolo[3,2-d]pyrimidine,2-chloro-4-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,2-d]pyrimidine,2-chloro-4-(1-piperidinyl)-
• 2-chloro-4-piperidin-1-yl-5H-pyrrolo[3,2-d]pyrimidine
• 114684-95-6
• 5H-Pyrrolo(3,2-d)pyrimidine, 2-chloro-4-(1-piperidinyl)-
• DTXSID40150816
• BRN 5544252
• 2-Chloro-4-(1-piperidinyl)-5H-pyrrolo(3,2-d)pyrimidine

• Inchi： 1S/C11H13ClN4/c12-11-14-8-4-5-13-9(8)10(15-11)16-6-2-1-3-7-16/h4-5,13H,1-3,6-7H2
• InChI Key： UIEWMRXYDCBIOT-UHFFFAOYSA-N
• SMILES： ClC1N=C2C=CNC2=C(N=1)N1CCCCC1

Computed Properties

• Exact Mass: 235.07526
• Monoisotopic Mass: 236.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 41.91